Cas no 5087-68-3 ((3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one)
![(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one structure](https://www.kuujia.com/scimg/cas/5087-68-3x500.png)
5087-68-3 structure
Product name:(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one
(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one Chemical and Physical Properties
Names and Identifiers
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- (3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one
- (2R,6R,7R,10S,12R,13R,14R)-10,13-Dihydroxy-4,4,7,17,18,18-hexamethyl-11-methylene-3,5-dioxatetracyclo[12.3.1.0~2,6~.0~7,12~]octadec-1(17)-en-16-one
- 4,8-methanobenzo[3,4]cyclodeca[1,2-d]-1,3-dioxol-6(7H)-one, 3a,8,9,9a,10,11,12,13,13a,13b-decahydro-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylene-, (3aR,8R,9R,9aR,11S,13aR,13bR)-
- rel-(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one
- rel-(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylene-7,8,9,9a,10,1
- DTXSID00348439
- 5087-68-3
- AC1LCU9H
-
- Inchi: InChI=1S/C23H34O5/c1-11-14(24)8-9-23(7)16(11)18(26)13-10-15(25)12(2)17(21(13,3)4)19-20(23)28-22(5,6)27-19/h13-14,16,18-20,24,26H,1,8-10H2,2-7H3/t13-,14-,16-,18+,19+,20-,23+/m0/s1
- InChI Key: HLFTVSGJYNXFIO-PXEYHYAUSA-N
- SMILES: CC1=C2C3C(C4(CCC(C(=C)C4C(C(C2(C)C)CC1=O)O)O)C)OC(O3)(C)C
Computed Properties
- Exact Mass: 390.240624
- Monoisotopic Mass: 390.240624
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 0
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76
- XLogP3: 1.7
Experimental Properties
- Density: 1.19
- Boiling Point: 529.1°C at 760 mmHg
- Flash Point: 177.3°C
- Refractive Index: 1.559
(3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one Related Literature
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
5087-68-3 ((3aR,8R,9R,9aR,11S,13aR,13bR)-9,11-dihydroxy-2,2,5,13a,14,14-hexamethyl-10-methylidene-7,8,9,9a,10,11,12,13,13a,13b-decahydro-4,8-methanobenzo[3,4]cyclodeca[1,2-d][1,3]dioxol-6(3aH)-one) Related Products
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